![molecular formula C17H9ClF4N4S B287330 6-(2-Chloro-6-fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287330.png)
6-(2-Chloro-6-fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(2-Chloro-6-fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazole derivatives and has shown promising results in various studies related to its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 6-(2-Chloro-6-fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting the activity of specific enzymes and proteins that are involved in various cellular processes. This compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a key role in the degradation of extracellular matrix proteins. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to have anti-inflammatory, antimicrobial, and anticancer properties. It has also been shown to inhibit the growth and proliferation of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(2-Chloro-6-fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency and specificity for certain enzymes and proteins. However, the limitations include the lack of understanding of its complete mechanism of action and potential side effects.
Future Directions
There are several future directions for the research of 6-(2-Chloro-6-fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new drugs based on this compound for the treatment of cancer, inflammation, and microbial infections. Another direction is the study of its potential use in the treatment of neurodegenerative disorders. Further research is also needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 6-(2-Chloro-6-fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step reaction process. The starting material is 2-chloro-6-fluorobenzyl bromide, which undergoes a nucleophilic substitution reaction with sodium azide to form 6-azido-2-chloro-6-fluorobenzyl bromide. This intermediate compound is then reacted with 4-(trifluoromethyl)phenyl isothiocyanate to form the final product.
Scientific Research Applications
The potential therapeutic applications of 6-(2-Chloro-6-fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied in various scientific research fields. This compound has shown promising results in the treatment of cancer, inflammation, and microbial infections. It has also been studied for its potential use in the development of new drugs for the treatment of Alzheimer's disease and other neurodegenerative disorders.
Properties
Molecular Formula |
C17H9ClF4N4S |
---|---|
Molecular Weight |
412.8 g/mol |
IUPAC Name |
6-[(2-chloro-6-fluorophenyl)methyl]-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H9ClF4N4S/c18-12-2-1-3-13(19)11(12)8-14-25-26-15(23-24-16(26)27-14)9-4-6-10(7-5-9)17(20,21)22/h1-7H,8H2 |
InChI Key |
JJNITTHHXSXNJN-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C(=C1)Cl)CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F)F |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F)F |
Origin of Product |
United States |
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